Ethyl 4-chloro-1-(3,5-dichlorophenyl)-6-oxo-1,6-dihydro-3-pyridazinecarboxylate

• IUPAC Name: ethyl 4-chloro-1-(3,5-dichlorophenyl)-6-oxopyridazine-3-carboxylate
• InChI: InChI=1S/C13H9Cl3N2O3/c1-2-21-13(20)12-10(16)6-11(19)18(17-12)9-4-7(14)3-8(15)5-9/h3-6H,2H2,1H3
• InChI Key: YQCMSIHQEMXLQG-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NN(C(=O)C=C1Cl)C2=CC(=CC(=C2)Cl)Cl
• Molecular Formula: C13H9Cl3N2O3
• Molecular Weight: 347.6 g/mol
• CAS No.: 339030-94-3

Description

Ethyl 4-chloro-1-(3,5-dichlorophenyl)-6-oxo-1,6-dihydro-3-pyridazinecarboxylate, commonly referred to as E4CPD, is a synthetic compound used in a range of scientific research applications. It has been used in a variety of biochemical and physiological studies and has been found to have a range of advantages and limitations for lab experiments. In

Scientific Research Applications

E4CPD has been used in a variety of scientific research applications, including studies of the biochemical and physiological effects of drugs, the mechanism of action of drugs, and the development of new drugs. It has also been used in studies of the pharmacokinetics and pharmacodynamics of drugs and in the development of novel chemotherapeutic agents. Additionally, it has been used in studies of the metabolism and toxicity of drugs, as well as in the development of new drug delivery systems.

Mechanism of Action

The mechanism of action of E4CPD is not fully understood. However, it is believed to act as an inhibitor of cyclooxygenase-2, an enzyme involved in the metabolism of arachidonic acid, a fatty acid found in cell membranes. Additionally, it has been suggested that E4CPD may act as an agonist of the 5-HT2A serotonin receptor, which is involved in the regulation of mood, sleep, and appetite.
Biochemical and Physiological Effects
E4CPD has been found to have a range of biochemical and physiological effects. In studies of the mechanism of action of drugs, E4CPD has been found to inhibit the activity of cyclooxygenase-2. Additionally, it has been found to act as an agonist of the 5-HT2A serotonin receptor, which is involved in the regulation of mood, sleep, and appetite. Furthermore, it has been found to have anti-inflammatory and analgesic effects, as well as to reduce the levels of certain cytokines in the blood.

Advantages and Limitations for Lab Experiments

E4CPD has a number of advantages and limitations for use in lab experiments. One advantage is that it is relatively inexpensive and easy to synthesize. Additionally, it is relatively stable and has a low toxicity. However, it has been found to have a relatively short half-life, which can limit its use in certain experiments. Additionally, it has been found to have a limited solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are a number of potential future directions for the use of E4CPD. One potential direction is the development of new drugs based on its mechanism of action. Additionally, it could be used in the development of novel chemotherapeutic agents and in the development of new drug delivery systems. Furthermore, it could be used in the development of new drugs for the treatment of inflammatory and metabolic disorders. Finally, it could be used in the development of new drugs for the treatment of cancer.

Synthesis Methods

E4CPD can be synthesized from a variety of starting materials, including 4-chloro-1-(3,5-dichlorophenyl)-6-oxo-1,6-dihydro-3-pyridazinecarboxylic acid, ethyl acetate, and sodium hydroxide. The synthesis begins with the reaction of the acid and ethyl acetate in the presence of sodium hydroxide to form the ester. The ester is then reacted with a base such as sodium hydroxide to form the desired product. The reaction is typically carried out in aqueous solution and can be carried out at room temperature.